Cas no 171849-44-8 (5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol)

• Product Name: 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol
• CAS No: 171849-44-8
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6419280
• PubChem ID: 139664301
• Update Time: 2025-08-04

5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol
• EN300-1835300
• 171849-44-8
• SCHEMBL21484770

• Inchi： 1S/C10H10N2O2S/c1-14-9-3-2-6(4-8(9)13)7-5-15-10(11)12-7/h2-5,13H,1H3,(H2,11,12)
• InChI Key： JCXLOPXBXXSCEO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.6Ų

Additional information on 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol

5-(2-Amino-1,3-thiazol-4-yl)-2-methoxyphenol: A Comprehensive Overview of Its Properties and Applications

5-(2-Amino-1,3-thiazol-4-yl)-2-methoxyphenol (CAS No: 171849-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and phenolic moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol in targeted therapies and diagnostic applications.

The molecular structure of 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol combines a methoxyphenol group with an amino-thiazole ring, contributing to its distinct reactivity and solubility profile. This structural configuration enables interactions with various biological targets, particularly in enzyme inhibition and receptor modulation. Recent studies highlight its role as a precursor in synthesizing compounds with potential anti-inflammatory and antimicrobial properties, aligning with current trends in drug repurposing and precision medicine.

In the context of green chemistry and sustainable synthesis, 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its production using catalytic methods to reduce waste and energy consumption, addressing the growing emphasis on environmentally friendly chemical processes. This aligns with global initiatives to minimize the ecological footprint of pharmaceutical manufacturing.

The compound’s applications extend to material science, where its derivatives are explored for their optical and electronic properties. For instance, its incorporation into polymer matrices has shown promise in developing advanced sensors and conductive materials. Such innovations are particularly relevant in the era of wearable technology and IoT devices, where functional materials play a pivotal role.

From a commercial perspective, the demand for 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol is driven by its utility in high-value research and niche industrial applications. Suppliers and manufacturers are focusing on scalable synthesis protocols to meet the needs of academic and industrial laboratories. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure the compound’s purity and consistency, critical for reproducible experimental outcomes.

Ongoing research is also investigating the structure-activity relationship (SAR) of 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol derivatives to enhance their bioactivity and selectivity. Computational modeling and AI-driven drug design are accelerating this process, enabling researchers to predict optimal modifications for specific therapeutic targets. This approach is revolutionizing the field of medicinal chemistry, reducing the time and cost associated with traditional trial-and-error methods.

In summary, 5-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and adaptable reactivity position it as a key player in advancing scientific and technological innovations. As research continues to uncover new applications, this compound is poised to contribute significantly to solving contemporary challenges in health and technology.